Cas no 2228854-49-5 (2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol)

• Product Name: 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol
• CAS No: 2228854-49-5
• MF: C₉H₈ClF₃S
• MW: 240.673030853271
• CID: 6449565
• PubChem ID: 165964923
• Update Time: 2025-06-14

2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol
• 2-[3-chloro-5-(trifluoromethyl)phenyl]ethane-1-thiol
• EN300-1966101
• 2228854-49-5

• Inchi： 1S/C9H8ClF3S/c10-8-4-6(1-2-14)3-7(5-8)9(11,12)13/h3-5,14H,1-2H2
• InChI Key： QVIWJMOMPZKJOL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CCS

Computed Properties

• Exact Mass: 239.9987336g/mol
• Monoisotopic Mass: 239.9987336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

Additional information on 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol

Recent Advances in the Study of 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol (CAS: 2228854-49-5)

The compound 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol (CAS: 2228854-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol derivative, characterized by its chloro- and trifluoromethyl-substituted phenyl ring, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research involves the synthesis and optimization of 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the use of hazardous reagents. The method employs a palladium-catalyzed cross-coupling reaction, followed by a thiolation step, to achieve high selectivity and efficiency. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In addition to its synthetic applications, the biological activity of 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol has been explored. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, indicate potential therapeutic applications in treating inflammatory diseases. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another noteworthy development is the use of 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol as a building block in the design of novel small-molecule inhibitors. Researchers have incorporated this thiol into larger pharmacophores to enhance binding affinity and selectivity for target proteins. For instance, a 2024 study in ACS Chemical Biology demonstrated its utility in developing inhibitors for a specific class of kinases implicated in cancer progression. The study highlighted the compound's ability to form stable covalent bonds with cysteine residues in the active site of these kinases, leading to prolonged inhibition.

Despite these promising developments, challenges remain in the practical application of 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol. Issues such as stability under physiological conditions and potential off-target effects need to be addressed. Recent research has begun to explore derivatization strategies to improve these properties, including the introduction of protective groups or the development of prodrug formulations. These efforts are crucial for advancing the compound from the laboratory to clinical trials.

In conclusion, 2-3-chloro-5-(trifluoromethyl)phenylethane-1-thiol (CAS: 2228854-49-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and application as a building block for inhibitors underscore its potential. However, further studies are needed to overcome existing challenges and fully realize its therapeutic and industrial applications. Continued research in this area is expected to yield significant contributions to drug discovery and development.